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An In-depth Technical Guide to the Physicochemical Properties of 2,2-Difluoro-2-
(fluorosulfonyl)acetic Acid (CAS 29625-75-0)

A Note on Chemical Identity: While the CAS number 29625-75-0 has been associated with 2-
Deoxyribonic acid in some databases, a significant body of chemical literature and supplier
information links it to 2,2-Difluoro-2-(fluorosulfonyl)acetic acid, which is also identified by CAS
number 1717-59-5. This guide will focus on the latter, providing a comprehensive overview of
its physical and solubility properties for researchers, scientists, and drug development
professionals.

Introduction

2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a highly functionalized, colorless liquid with the
molecular formula C2HF304S.[1] Its unique structure, incorporating both a carboxylic acid and a
fluorosulfonyl group, makes it a valuable reagent in organic synthesis, particularly in the fields
of pharmaceutical development and materials science.[2][3] This compound serves as a crucial
intermediate for the synthesis of molecules containing difluorocarbene and for
difluoromethylation reactions.[2] Understanding its physical properties and solubility is
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paramount for its effective handling, application in synthetic protocols, and for the development
of new chemical entities.

Core Physical and Chemical Properties

A comprehensive understanding of the physical characteristics of 2,2-Difluoro-2-
(fluorosulfonyl)acetic acid is essential for its application in research and development. These
properties dictate the conditions required for its storage, handling, and use in chemical

reactions.
Property Value Source(s)
Molecular Weight 178.09 g/mol [1114]
Appearance Colorless liquid
Density 1.723 g/mL at 25 °C [1][2]
Boiling Point 153 °C [1112]
Refractive Index n20/D 1.36 [1][2]
Flash Point >110 °C (>230 °F) [2]
Vapor Pressure 0.158 mmHg at 25 °C [2]

The high boiling point and flash point suggest that this compound has low volatility and is
stable under elevated temperatures, which can be advantageous for controlled reaction
conditions.[2] Its density, significantly higher than water, is also a key characteristic for
consideration in reaction setups and purification processes.

Solubility Profile

While specific quantitative solubility data in various solvents is not readily available in the
literature, the chemical structure of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid provides strong
indicators of its expected solubility behavior. The presence of a polar carboxylic acid group
suggests solubility in polar organic solvents. However, the compound is also noted to be
moisture-sensitive, indicating reactivity with water, which may affect its stability in aqueous
solutions.
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Predicted Solubility:

e Polar Protic Solvents (e.g., alcohols): Likely to be soluble due to hydrogen bonding potential
with the carboxylic acid group.

o Polar Aprotic Solvents (e.g., THF, acetone, ethyl acetate): Expected to be soluble due to
dipole-dipole interactions.

e Nonpolar Solvents (e.g., hexanes, toluene): Likely to have limited solubility.

e Aqueous Solutions: The compound's acidic nature suggests it will be soluble in basic
aqueous solutions through deprotonation to form a more polar salt. However, its sensitivity to
moisture necessitates careful consideration when using aqueous media.

Experimental Protocols for Property Determination

For novel compounds or when precise data is required for process development, experimental
determination of physical properties is crucial. Below are standard methodologies for key
properties.

Protocol for Determining Boiling Point

The boiling point is a fundamental physical property that indicates a substance's volatility.

o Apparatus Setup: Assemble a distillation apparatus with a small distilling flask, a condenser,
a thermometer placed correctly (the top of the bulb level with the side arm of the flask), and a
receiving flask.

o Sample Preparation: Place a small volume of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid into
the distilling flask along with a boiling chip to ensure smooth boiling.

e Heating: Gently heat the flask using a heating mantle.

o Observation: Record the temperature at which the liquid boils and a steady stream of
condensate is collected. This temperature is the boiling point.
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Protocol for Determining Solubility (Shake-Flask
Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a
compound in a specific solvent.[5]

Sample Preparation: Add an excess amount of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid to a
known volume of the desired solvent in a sealed vial.

o Equilibration: Agitate the vial at a constant temperature for a set period (e.g., 24-48 hours) to
ensure equilibrium is reached.[5]

o Separation: Allow the undissolved solute to settle. If necessary, centrifuge the sample to
separate the saturated solution from the excess solid.

« Quantification: Carefully remove an aliquot of the supernatant (the saturated solution) and
determine the concentration of the dissolved compound using a suitable analytical
technique, such as HPLC or titration.

Calculation: The solubility is then calculated and expressed in units such as mg/mL or mol/L.

Applications and Synthetic Utility

The unique chemical properties of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid make it a versatile
tool in modern organic synthesis.

Caption: Key applications stemming from the reactivity of 2,2-Difluoro-2-(fluorosulfonyl)acetic
acid.

Its primary role is as a precursor for difluorocarbene, a highly reactive intermediate used to
construct difluoromethyl groups and difluorocyclopropanes, which are important motifs in many
pharmaceutical compounds.[2] The incorporation of fluorine atoms into drug candidates can
significantly enhance their metabolic stability and biological activity.[3] Furthermore, this
compound is utilized in the development of advanced materials and coatings, where its
fluorinated nature contributes to enhanced durability and chemical resistance.[3]

Safety and Handling
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2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a hazardous substance and must be handled with
appropriate safety precautions.

e Hazards: It is fatal if swallowed or in contact with skin and causes severe skin burns and eye
damage.[4]

e Handling: Always use in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid breathing fumes,
mist, or vapors.

o Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry place
away from heat and direct sunlight. It is also noted to be moisture-sensitive.
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Caption: A logical workflow for the physicochemical characterization of a chemical compound.

Conclusion
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2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a chemical compound with significant potential in
both pharmaceutical and materials science applications. Its utility is intrinsically linked to its
distinct physical properties and reactivity. A thorough understanding of its characteristics, as
outlined in this guide, is essential for any researcher or scientist intending to work with this
versatile reagent. Adherence to strict safety protocols is imperative when handling this
hazardous material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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